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Compound of Interest

Compound Name: 2-Acetyl-6-methylpyridine

Cat. No.: B1266835

For researchers and scientists in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental compliance.
This guide provides detailed, step-by-step procedures for the safe disposal of 2-Acetyl-6-
methylpyridine, a common intermediate in organic and pharmaceutical synthesis. Adherence
to these protocols is essential to mitigate risks and maintain a secure research environment.

Chemical Safety and Hazard Profile

2-Acetyl-6-methylpyridine is classified as a combustible liquid that is harmful if swallowed and
can cause skin, eye, and respiratory irritation.[1][2] Before handling, it is crucial to be familiar
with its specific hazards.
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Property Value Reference
Molecular Formula C8HONO [3]
Molecular Weight 135.16 g/mol [3114]
Appearance Light yellow solid [2]

Boiling Point 209 °C/ 408.2 °F [2]

Flash Point 84 °C/183.2 °F [2]

Acute Toxicity, Oral (Category
4), Skin Irritation (Category 2),

Hazard Classifications Eye Irritation (Category 2A), [2][4]
Specific target organ toxicity —

single exposure (Category 3)

Personal Protective Equipment (PPE)

Prior to initiating any disposal procedures, ensure the following personal protective equipment
is worn:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If vapors or
aerosols are generated, a NIOSH-approved respirator is required.

Step-by-Step Disposal Protocol

The primary directive for the disposal of 2-Acetyl-6-methylpyridine is to adhere to local,
regional, and national regulations.[1] This typically involves disposal through a licensed
professional waste disposal service.

Step 1: Segregation and Collection
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» Do not mix 2-Acetyl-6-methylpyridine with other waste streams.

o Collect waste 2-Acetyl-6-methylpyridine, including any contaminated materials (e.g.,
absorbent pads from a spill), in its original container or a designated, compatible, and clearly
labeled waste container.

» The container must be tightly closed and stored in a cool, dry, and well-ventilated area away
from heat, sparks, and open flames.[1][5]

Step 2: Labeling

o Clearly label the waste container with "Waste 2-Acetyl-6-methylpyridine" and include the
appropriate hazard symbols (e.g., harmful, irritant).

Step 3: Arrange for Professional Disposal

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

» Provide the waste disposal service with the Safety Data Sheet (SDS) for 2-Acetyl-6-
methylpyridine.

o Waste material must be disposed of in accordance with national and local regulations. Do
not attempt to dispose of this chemical down the drain or in general waste.

Spill Management and Disposal

In the event of a spill, the cleanup materials will also need to be disposed of as hazardous
waste.

Step 1: Containment
e For minor spills, clean up immediately.[6]
o Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1]

Step 2: Collection
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o Carefully sweep or scoop the absorbed material into a suitable, labeled container for
disposal.[2]

e Avoid generating dust.[6]
Step 3: Decontamination

o Decontaminate the spill area and any equipment used for cleanup with an appropriate
solvent, and collect the decontamination materials for disposal as hazardous waste.[1]

Step 4: Disposal

» Dispose of the sealed container of spill cleanup material following the same procedure as for
the chemical waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Acetyl-6-methylpyridine.
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2-Acetyl-6-methylpyridine Disposal Workflow

Start: Have 2-Acetyl-6-methylpyridine for Disposal

Contain spill with inert absorbent material

Collect in a labeled, sealed container

Collect spill debris in a labeled, sealed container

Store container in a cool, dry, well-ventilated area

Contact EHS or licensed waste disposal service

Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-Acetyl-6-methylpyridine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1266835?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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